Cas no 5659-20-1 (Octanamide, 2-butyl-3-oxo-N-phenyl-)
5659-20-1 structure
Product Name:Octanamide, 2-butyl-3-oxo-N-phenyl-
CAS No:5659-20-1
MF:C18H27NO2
MW:289.412485361099
CID:386985
PubChem ID:268278
Update Time:2025-04-19
Octanamide, 2-butyl-3-oxo-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanamide, 2-butyl-3-oxo-N-phenyl-
- 2-butyl-3-oxo-N-phenyloctanamide
- 2-butyl-3-oxo-octanoic acid anilide
- 2-Butyl-3-oxo-octansaeure-anilid
- 3-Hydroxy-2-butyl-octen-(2)-saeure-(1)-anilid
- AC1L6JXG
- AC1Q5N78
- AG-J-97570
- AR-1D9850
- CTK1H5064
- NSC108435
- NSC-108435
- DTXSID90296238
- 5659-20-1
-
- Inchi: 1S/C18H27NO2/c1-3-5-8-14-17(20)16(13-6-4-2)18(21)19-15-11-9-7-10-12-15/h7,9-12,16H,3-6,8,13-14H2,1-2H3,(H,19,21)
- InChI Key: QSNMNTAUXLGQKK-UHFFFAOYSA-N
- SMILES: O=C(CCCCC)C(C(NC1C=CC=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 289.20431
- Monoisotopic Mass: 289.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.015
- Boiling Point: 454.6°Cat760mmHg
- Flash Point: 149°C
- Refractive Index: 1.521
- PSA: 46.17
- LogP: 4.65390
Octanamide, 2-butyl-3-oxo-N-phenyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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